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Compound of Interest

Compound Name: NanoKid

Cat. No.: B12773707

Introduction

The "NanoKid," a member of the NanoPutian family of anthropomorphic molecules, was
developed by Professor James Tour's research group at Rice University.[1] These 2-nm-tall
molecules, resembling human figures, serve as an engaging and effective tool for teaching
fundamental concepts in organic chemistry and nanoscience.[1][2] This document provides
detailed application notes and experimental protocols for the synthesis and modification of the
NanoKid, intended for researchers, scientists, and professionals in drug development who are
interested in novel educational models and outreach strategies. The NanoKid's convergent
synthesis pathway offers a practical and visually intuitive platform for demonstrating key
organic reactions and synthetic strategies.

Pedagogical Efficacy

The NanoKids educational outreach program, which features the NanoKid and its derivatives,
has demonstrated significant success in improving students’ comprehension of scientific
concepts. A study conducted in 2004-2005 in two school districts in Ohio and Kentucky showed
promising results.
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Metric Result

Increase in Understanding of Material 10-59%

) ] 82% of students found that NanoKids made
Student Interest in Science ) ) ) )
learning science more interesting

Synthesis of the NanoKid (13)

The synthesis of the NanoKid is a convergent process, involving the separate synthesis of an
"upper body" and a "lower body," which are then coupled.[2] This approach is a valuable
illustration of strategic planning in multi-step synthesis.

Synthesis of the Upper Body

The synthesis of the upper body of the NanoKid begins with 1,4-dibromobenzene and involves
iodination, Sonogashira coupling, formylation, and acetal protection.

. Key Reagents and .
Step Reaction . Yield
Conditions

lodination of 1,4-
1 ] I2, H2SO4 Good
dibromobenzene

3,3-Dimethylbutyne,

2 Sonogashira Coupling  Pd/Cu catalyst, TEA,
THF
) n-BuLi, THF; then
3 Formylation
DMF
1,2-Ethanediol, p-
4 Acetal Protection toluenesulfonic acid,
Dean-Stark trap
n-BuLi, THF; then 1,2-
5 Halogen Exchange

diiodoethane

Synthesis of the Lower Body
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The synthesis of the lower body starts from 4-nitroaniline and involves a series of reactions

including bromination, diazotization, reduction, and Sonogashira couplings.

Key Reagents and

Step Reaction . Yield
Conditions
Bromination of 4- ) )
1 _ - Brz, Acetic Acid -
nitroaniline
Removal of Amino
2 NaNO:z, H2S0a4, EtOH -
Group
Reduction of Nitro
3 SnClz, THF/EtOH -
Group
4 lodination NaNOz, H2SOa, KI 70%
) ) Trimethylsilylacetylene
5 Sonogashira Coupling -
, Pd/Cu catalyst
) ) 1-Pentyne, Pd/Cu 76% (overall for two
6 Sonogashira Coupling
catalyst steps)
o K2COs, MeOH,
7 Desilylation -
CH2Clz2

Final Assembly of the NanoKid

The final step is the palladium-copper catalyzed coupling of the upper and lower body portions.

Key Reagents and

Step Reaction . Yield
Conditions
Upper Body lodide,
) ) Lower Body Alkyne,
8 Sonogashira Coupling -

Pd(PPhs)2Clz, Cul,
TEA, THF

Experimental Protocols
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The following are detailed protocols for key steps in the synthesis of the NanoKid and its
derivatives.

Protocol 1: Synthesis of 3,5-
Dibromo(trimethylsilylethynyl)benzene (10) - A Key
Lower Body Intermediate

e Reaction Setup: In a suitable flask, combine 3,5-dibromoiodobenzene (9),
bis(triphenylphosphine)palladium(ll) dichloride, and copper(l) iodide in THF and EtsN.

o Reagent Addition: Add trimethylsilylacetylene to the mixture.

e Reaction Conditions: Stir the reaction mixture at the appropriate temperature for the
specified time, monitoring the reaction progress by TLC.

e Workup and Purification: Upon completion, perform an aqueous workup, extract the product
with an organic solvent, dry the organic layer, and concentrate under reduced pressure.
Purify the crude product by flash chromatography.

Protocol 2: General Procedure for Acetal Exchange to
Synthesize NanoProfessionals

o Reaction Setup: In a microwave-safe vessel, combine the NanoKid (13), an excess of the
desired 1,2- or 1,3-diol, and a catalytic amount of p-toluenesulfonic acid.

e Microwave Irradiation: Heat the mixture using a standard microwave oven for a few minutes.
» Monitoring: Monitor the reaction for the disappearance of the NanoKid starting material.

 Purification: After the reaction is complete, purify the resulting NanoProfessional by an
appropriate chromatographic method.

Synthesis of NanoProfessionals

A key feature of the NanoKid as a teaching model is the ability to easily modify its "head" to
create a diverse range of "NanoProfessionals."[3] This is achieved through a microwave-
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assisted acetal exchange reaction.[2] This reaction provides a tangible example of protecting

group chemistry and the modification of a core scaffold.

NanoProfessional

Diol Used for Synthesis

NanoAthlete (+)-2,3-Butanediol
NanoPilgrim 3-tert-Butoxy-1,2-propanediol
NanoGreenBeret 3-Benzyloxy-1,2-propanediol

(R,R)-(-)-N,N,N',N"-

NanoJester .
Tetramethyltartaramide
NanoMonarch (S,S)-(+)-Hydrobenzoin
(8,5)-(+)-1,2-Diphenyl-1,2-
NanoTexan
ethanediol
NanoScholar (R)-(-)-1,3-Butanediol
()-3,4-dihydroxy-3,4-dimethyl-
NanoBaker ]
1,5-hexadiyne
NanoChef Catechol

Visualizing the Synthesis: Logical Workflow

Diagrams

The following diagrams, generated using Graphviz, illustrate the synthetic pathways for the

NanoKid and the derivatization into NanoProfessionals.
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Caption: Convergent synthesis workflow for the NanoKid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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